3-Chloro-5-(furan-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-chloro-5-(furan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C6H3ClN2O2/c7-6-8-5(11-9-6)4-1-2-10-3-4/h1-3H
• InChI Key: WVAKANGZESXILV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NC(=NO2)Cl
• Molecular Formula: C6H3ClN2O2
• DSSTOX Substance ID: DTXSID601280156
• Molecular Weight: 170.55 g/mol
• CAS RN: 1443980-20-8

Description

3-Chloro-5-(furan-3-yl)-1,2,4-oxadiazole (3C5F1O) is a heterocyclic compound with a unique structure. It is a five-membered ring compound containing three nitrogen atoms, one oxygen atom, and one chlorine atom. 3C5F1O is a versatile compound that has a wide range of applications in the fields of chemistry, biology, and medicine. It is used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as an inhibitor of enzymes. 3C5F1O has also been studied for its potential use as a therapeutic agent.

Scientific Research Applications

Chemical Properties and Synthesis

The compound 3-Chloro-5-(furan-3-yl)-1,2,4-oxadiazole serves as a multifunctional synthon for the synthesis of various derivatives. Research by Stepanov et al. (2019) explores its acylation, oxidation to azo and nitro groups, and reactions with N- and S-nucleophiles. This work highlights the compound's utility in generating 1,2,5-oxadiazole derivatives, demonstrating its versatility in organic synthesis and potential applications in developing materials with specific properties, such as insensitivity and detonation performance in energetic materials (A. I. Stepanov, D. V. Dashko, E. Stepanova, 2019).

Applications in Energetic Materials

The synthesis and characterization of derivatives based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, as reported by Yu et al. (2017), underscore the application of such compounds in developing insensitive energetic materials. The study details the creation of nitrated derivatives and energetic salts, revealing moderate thermal stabilities and insensitivity towards impact and friction. These findings point to the compound's significant potential in the field of energetic materials, contributing to safer and more efficient energetic compounds (Qiong Yu, G. Cheng, X. Ju, Chunxu Lu, Qiuhan Lin, Hongwei Yang, 2017).

Role in Pharmaceutical Chemistry

Oxadiazole derivatives, including those related to 3-Chloro-5-(furan-3-yl)-1,2,4-oxadiazole, play a crucial role in pharmaceutical chemistry. The oxadiazole nucleus is known for its broad range of biological activities, with 1,3,4-oxadiazoles being particularly noteworthy for their antibacterial, antiviral, and antitumor properties. This highlights the compound's potential as a building block in drug development, enabling the synthesis of novel drugs with diverse therapeutic effects (Radha Sharma, 2015).

Antimicrobial Evaluation

Research into the antimicrobial properties of 1,3,4-oxadiazole derivatives, as conducted by Jafari et al. (2017), showcases the compound's application in synthesizing agents with significant antibacterial and antifungal activities. The study synthesizes various derivatives and evaluates their efficacy against Staphylococcus aureus and Escherichia coli, demonstrating the potential of 3-Chloro-5-(furan-3-yl)-1,2,4-oxadiazole-based compounds in combating microbial infections (E. Jafari, Tahereh Mohammadi, A. Jahanian-Najafabadi, F. Hassanzadeh, 2017).

Future Directions

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• Bielski, R., & Grynkiewicz, G. (2021). Furan platform chemicals beyond fuels and plastics. Green Chemistry, 23, 7458-7487
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